Cas no 185034-21-3 (Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-)

Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)- structure
185034-21-3 structure
Product Name:Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-
CAS No:185034-21-3
MF:C30H27BKN6
MW:521.484886407852
CID:137832
PubChem ID:56845894
Update Time:2025-04-19

Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)- Chemical and Physical Properties

Names and Identifiers

    • Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)-
    • POTASSIUM HYDROTRIS (3-PHENYL-5-METHYLPYRAZOL-1-YL)BORATE
    • Potassiumhydrotris(3-(3-pyridyl)-5-methylpyrazol-1-yl)borate
    • potassium:tris(5-methyl-3-phenylpyrazol-1-yl)boron(1-)
    • Potassiumhydrotris(3-phenyl-5-methylpyrazol-1-yl)borate,97%
    • 185034-21-3
    • AKOS015910897
    • Potassium hydrotris(3-phenyl-5-methylpyrazol-1-yl)borate
    • potassium;tris(5-methyl-3-phenylpyrazol-1-yl)boron(1-)
    • MDL: MFCD01862445
    • Inchi: 1S/C30H27BN6.K/c1-22-19-28(25-13-7-4-8-14-25)32-35(22)31(36-23(2)20-29(33-36)26-15-9-5-10-16-26)37-24(3)21-30(34-37)27-17-11-6-12-18-27;/h4-21H,1-3H3;/q-1;+1
    • InChI Key: QBWIDNDNXAHXPC-UHFFFAOYSA-N
    • SMILES: [K+].N1([B-](N2C(C)=CC(C3C=CC=CC=3)=N2)N2C(C)=CC(C3C=CC=CC=3)=N2)C(C)=CC(C2C=CC=CC=2)=N1 |^1:2|

Computed Properties

  • Exact Mass: 521.20300
  • Monoisotopic Mass: 521.2027315g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 6
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 14
  • XLogP3: 3.2
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 157°C
  • PSA: 53.46000
  • LogP: 6.13190
  • Solubility: Not determined

Borate(1-),hydrotris(5-methyl-3-phenyl-1H-pyrazolato-kN1)-, potassium (1:1), (T-4)- Security Information

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